Cas no 2248214-44-8 ((2S)-2-(3,3-Difluorocyclopentyl)propan-1-amine)

• Product Name: (2S)-2-(3,3-Difluorocyclopentyl)propan-1-amine
• CAS No: 2248214-44-8
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 5916550
• PubChem ID: 137939846
• Update Time: 2025-09-28

(2S)-2-(3,3-Difluorocyclopentyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3,3-Difluorocyclopentyl)propan-1-amine
• EN300-6507254
• 2248214-44-8

• Inchi： 1S/C8H15F2N/c1-6(5-11)7-2-3-8(9,10)4-7/h6-7H,2-5,11H2,1H3/t6-,7?/m1/s1
• InChI Key： FXXOCEGCGUUYTF-ULUSZKPHSA-N
• SMILES： FC1(CCC([C@H](C)CN)C1)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-2-(3,3-Difluorocyclopentyl)propan-1-amine

Introduction to (2S)-2-(3,3-Difluorocyclopentyl)propan-1-amine (CAS No: 2248214-44-8)

Introduction

The compound (2S)-2-(3,3-Difluorocyclopentyl)propan-1-amine, with the CAS number 2248214-44-8, is a chiral amine derivative that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its unique stereochemistry and its potential applications in drug discovery and development. The cyclopentane ring with two fluorine atoms at the 3-position introduces a rigid structure, while the propanamine moiety provides flexibility and reactivity, making it a versatile building block for various chemical transformations.

Chemical Structure and Properties

The molecular structure of (2S)-2-(3,3-Difluorocyclopentyl)propan-1-amine consists of a cyclopentane ring substituted with two fluorine atoms at the 3-position and a propanamine group attached to the 2-position of the ring. The stereochemistry at the 2-position is crucial, as it determines the compound's chirality and its interactions in biological systems. The presence of fluorine atoms imparts electronic effects that can influence the compound's reactivity and stability.

Recent studies have highlighted the importance of such fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The fluorinated cyclopentane ring in this compound not only enhances its lipophilicity but also provides a rigid framework that can be exploited in designing bioactive molecules.

Synthesis and Applications

The synthesis of (2S)-2-(3,3-Difluorocyclopentyl)propan-1-amine involves multi-step organic reactions, often utilizing enantioselective catalysis to achieve the desired stereochemistry. Researchers have employed various strategies, including organocatalytic asymmetric induction and transition metal-catalyzed processes, to construct this compound efficiently.

In terms of applications, this compound has been explored as a potential lead molecule in drug discovery programs targeting various therapeutic areas. For instance, its analogs have shown promise in modulating G-protein coupled receptors (GPCRs), which are critical targets for numerous diseases, including cardiovascular disorders and central nervous system diseases.

Structural Insights and Biological Activity

The unique combination of a rigid fluorinated cyclopentane ring and a flexible propanamine group allows this compound to adopt conformations that are favorable for binding to biological targets. Recent computational studies have revealed that the stereochemistry at the 2-position plays a pivotal role in determining its binding affinity and selectivity towards specific receptors.

Moreover, preliminary pharmacological evaluations have demonstrated that this compound exhibits moderate activity against certain enzymes and receptors, suggesting its potential as a scaffold for further optimization. Ongoing research is focused on improving its bioavailability and reducing off-target effects through structural modifications.

Future Directions and Research Prospects

The continued exploration of (2S)-2-(3,3-Difluorocyclopentyl)propan-1-amine holds great promise for advancing our understanding of stereochemical influences on biological activity. Future research directions include investigating its role in more complex biological systems, such as cellular assays and animal models, to assess its efficacy and safety profiles.

Additionally, there is growing interest in leveraging this compound as a chiral catalyst or ligand in asymmetric synthesis. Its rigid structure and functional groups make it an attractive candidate for developing enantioselective reactions that are essential in pharmaceutical manufacturing.

Conclusion

In summary, (2S)-2-(3,3-Difluorocyclopentyl)propan-1-amine (CAS No: 2248214-44-8) is a valuable compound with significant potential in both academic research and industrial applications. Its unique structure, stereochemical properties, and versatile reactivity make it an intriguing subject for further investigation across diverse fields of chemistry and biology.